Cas no 78101-64-1 (1H-Imidazole,2-nitro-1-[8-(1-pyrrolidinyl)octyl]-)
78101-64-1 structure
Product Name:1H-Imidazole,2-nitro-1-[8-(1-pyrrolidinyl)octyl]-
CAS No:78101-64-1
MF:C15H26N4O2
MW:294.392543315887
CID:578787
PubChem ID:331122
Update Time:2025-04-19
1H-Imidazole,2-nitro-1-[8-(1-pyrrolidinyl)octyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole,2-nitro-1-[8-(1-pyrrolidinyl)octyl]-
- 2-nitro-1-(8-pyrrolidin-1-yloctyl)imidazole
- NSC321262
- 78101-64-1
- NSC-321262
- DTXSID90317871
-
- Inchi: 1S/C15H26N4O2/c20-19(21)15-16-9-14-18(15)13-6-4-2-1-3-5-10-17-11-7-8-12-17/h9,14H,1-8,10-13H2
- InChI Key: CZXRIFZROZWDFY-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=NC=CN1CCCCCCCCN1CCCC1)=O
Computed Properties
- Exact Mass: 294.20578
- Monoisotopic Mass: 294.206
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 9
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 66.9Ų
Experimental Properties
- Density: 1.18
- Boiling Point: 461.1°Cat760mmHg
- Flash Point: 232.7°C
- Refractive Index: 1.583
- PSA: 64.2
1H-Imidazole,2-nitro-1-[8-(1-pyrrolidinyl)octyl]- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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